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Compound of Interest

Compound Name: C.l. Acid Brown 75

Cat. No.: B1632024

Disclaimer: Specific experimental data on the environmental fate of C.l. Acid Brown 75 is
limited in publicly available scientific literature. This guide synthesizes information on the known
properties of C.I. Acid Brown 75 with data from studies on structurally similar sulfonated azo
dyes to provide a comprehensive overview of its expected environmental transformation and
impact. The degradation pathways and quantitative data presented are based on
representative examples from this class of dyes.

Introduction

C.l. Acid Brown 75 (CAS No. 8011-86-7) is a trisazo acid dye used in the textile and leather
industries.[1][2] Its molecular structure, characterized by three azo (-N=N-) bonds and sulfonic
acid groups, renders it highly soluble in water and resistant to fading, properties desirable for
dyeing processes.[2][3] However, these same characteristics contribute to its potential for
environmental persistence and dispersal in aquatic systems. The discharge of effluents
containing such dyes is a significant environmental concern due to water coloration, which
reduces light penetration for aquatic photosynthesis, and the potential toxicity of the dye and its
degradation byproducts.[4] This guide provides a technical examination of the anticipated
environmental fate of C.I. Acid Brown 75, focusing on its biodegradation, photodegradation,
and abiotic degradation pathways, as well as its ecotoxicological profile.

Chemical and Physical Properties of C.l. Acid Brown 75
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Property Value Reference

C.I. Name Acid Brown 75

CAS Number 8011-86-7

Molecular Formula C2sH1sNaNa2016S2

Molecular Weight 843.58 g/mol

Appearance Dark red-light brown powder

Water Solubility 91 g/L at 20°C

Log P (octanol/water) Approx. 2.3 at 25°C
Biodegradation

The biodegradation of sulfonated azo dyes like C.I. Acid Brown 75 is a complex process that
typically requires a combination of anaerobic and aerobic conditions for complete
mineralization.

Anaerobic Degradation

Under anaerobic conditions, the primary and often rate-limiting step is the reductive cleavage
of the azo bonds. This process is catalyzed by non-specific microbial enzymes, particularly
azoreductases. The azo linkages act as terminal electron acceptors, leading to the breaking of
the -N=N- bonds and the formation of colorless aromatic amines. For C.l. Acid Brown 75, this
would result in the formation of several aromatic amine intermediates.

Aerobic Degradation

The aromatic amines produced during anaerobic degradation are often more resistant to
further breakdown under anaerobic conditions and can be toxic or carcinogenic. Subsequent
aerobic treatment is necessary for the mineralization of these intermediates. A variety of
bacteria have been shown to degrade aromatic amines through the action of oxygenase and
hydroxylase enzymes, ultimately breaking down the aromatic rings into carbon dioxide, water,
and inorganic salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1632024?utm_src=pdf-custom-synthesis
https://repositorio.unesp.br/items/b15081b3-eaaa-4f3e-b040-704166bc2c12
http://www.worlddyevariety.com/acid-dyes/acid-brown-75.html
https://wap.guidechem.com/encyclopedia/acid-brown-75-dic15825.html
https://www.ijrrjournal.com/IJRR_Vol.10_Issue.6_June2023/IJRR82.pdf
https://www.benchchem.com/product/b1632024#environmental-fate-of-c-i-acid-brown-75
https://www.benchchem.com/product/b1632024#environmental-fate-of-c-i-acid-brown-75
https://www.benchchem.com/product/b1632024#environmental-fate-of-c-i-acid-brown-75
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1632024?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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